N-methyl-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenylacetamide

• IUPAC Name: N-methyl-2-(4-oxo-2-piperidin-1-yl-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)-N-phenylacetamide
• InChI: InChI=1S/C23H23N5O2S2/c1-26(16-9-4-2-5-10-16)18(29)15-28-22(30)20-21(19(25-28)17-11-8-14-31-17)32-23(24-20)27-12-6-3-7-13-27/h2,4-5,8-11,14H,3,6-7,12-13,15H2,1H3
• InChI Key: PDEXWLNRJBEEMS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CS4)SC(=N3)N5CCCCC5
• Molecular Formula: C23H23N5O2S2
• Molecular Weight: 465.6 g/mol
• CAS No.: 1105220-00-5

Description

N-methyl-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C23H23N5O2S2 and its molecular weight is 465.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Disposition and Metabolism of [14C]SB-649868, an Orexin 1 and 2 Receptor Antagonist

The compound N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, under development for treating insomnia, exhibits extensive metabolism with primary excretion via feces. Notably, its hemiaminal metabolite (M98) and benzofuran ring-opened carboxylic acid (M25) are significant circulating components and excretory products, highlighting complex metabolic pathways (Renzulli et al., 2011).

Pharmacodynamics and Safety Profile

Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of E3024, a Novel Dipeptidyl Peptidase-IV Inhibitor

E3024, a dipeptidyl peptidase-IV inhibitor, demonstrates rapid absorption, dose-proportional pharmacokinetics, and a good safety profile in human subjects, apart from dose-related adverse events like rash. This data suggests its potential as an antidiabetic agent, with further research needed to understand and mitigate adverse effects (Takeuchi et al., 2013).

Metabolic Pathways and Excretion

Metabolism and Disposition of [14C]BMS-690514, an ErbB/Vascular Endothelial Growth Factor Receptor Inhibitor

BMS-690514, aimed at treating non-small-cell lung cancer and metastatic breast cancer, exhibits comprehensive metabolism and excretion through both bile and urine. The primary metabolic routes include multiple oxidation reactions and direct glucuronidation, with the majority of circulating radioactivity attributed to metabolites rather than the parent drug (Christopher et al., 2010).

Environmental and Dietary Exposure

Environmental Exposure to Organophosphorus and Pyrethroid Pesticides in South Australian Preschool Children

This study highlights widespread chronic exposure to organophosphorus and pyrethroid pesticides in children, with exposure levels differing based on residential proximity to agricultural activity and parental occupational contact. The findings suggest a need for reviewing public health policies regarding the regulation and use of these chemicals, particularly concerning children's exposure (Babina et al., 2012).